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Compound of Interest

Compound Name: 2-Carboxyphenol-d4

Cat. No.: B562736

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for the handling of 2-Carboxyphenol-d4, a deuterated form of 2-
Carboxyphenol (Salicylic Acid). Given that specific safety data for 2-Carboxyphenol-d4 is not
readily available, the following procedures are based on the well-documented hazards of its
parent compound, phenol, and general guidelines for handling deuterated compounds.

Core Hazards: 2-Carboxyphenol-d4 is a derivative of phenol and should be handled with the
same precautions. Phenol is toxic, corrosive, and can be fatal upon skin contact, inhalation, or
ingestion[1]. It can cause severe chemical burns and has an anesthetic effect that may delay
the sensation of pain[1][2]. Additionally, as a deuterated compound, care must be taken to
prevent hydrogen-deuterium exchange, which could compromise the isotopic purity of the
material[3].

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling 2-Carboxyphenol-d4.
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Protection Type

Specification

Rationale & Citation

Hand Protection

Double gloving is
recommended. For incidental
contact, two pairs of nitrile
gloves (=4-mil) or one pair of
thicker nitrile gloves (=8-mil)
can be used. For extensive
work or in case of spills,
heavy-duty gloves such as
Butyl rubber or Viton® are
required due to phenol's ability
to penetrate standard nitrile
gloves. Gloves should be
changed immediately if

contaminated.[1][4]

Prevents skin contact, which
can cause severe burns and

systemic toxicity.

Eye & Face Protection

Tightly fitting safety goggles
and a face shield are required.
Safety glasses are not

sufficient.[1]

Protects against splashes that
can cause severe and

irreversible eye damage.

Body Protection

A fully buttoned lab coat and a
chemical-resistant apron made
of butyl rubber or neoprene
should be worn, especially
when there is a risk of
splashes.[1][4]

Provides a barrier against skin

contact and chemical burns.

Footwear

Closed-toe, chemical-resistant
shoes must be worn at all

times in the laboratory.[1][4]

Protects feet from spills.

Respiratory Protection

A respirator with an
appropriate filter should be
used if engineering controls
are insufficient or during a
large spill. All work with open

containers should be

Minimizes inhalation exposure

to dust or aerosols.
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conducted in a certified

chemical fume hood.[1]

Operational and Disposal Plans

Receiving and Storage:
» Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases[5].

o Keep the container tightly sealed to prevent moisture absorption and maintain the isotopic
integrity of the compound[3][6]. Storage at 4°C is recommended for long-term stability[6].

Handling and Use:

¢ All handling of 2-Carboxyphenol-d4, including weighing and solution preparation, must be
conducted in a certified chemical fume hood to minimize inhalation exposure[1].

¢ Avoid creating dust or aerosols[1].

o Use dedicated, dry glassware to prevent contamination and hydrogen-deuterium
exchangel[3].

e Do not eat, drink, or smoke in the laboratory[1].
» Wash hands thoroughly with soap and water after handling, even if gloves were worn[1].
Spill Management:

¢ In case of a small spill, use an absorbent material like vermiculite to soak up the
substancel[2].

e Collect the contaminated absorbent material into a sealed, labeled container for hazardous
waste disposal[2].

o For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal:

» All waste materials, including contaminated absorbents and disposable PPE, must be
treated as hazardous waste.

o Dispose of the waste in a designated, sealed, and clearly labeled container.

o Follow all local, state, and federal regulations for hazardous waste disposal. While some
deuterated compounds like heavy water can be recycled, this is not a standard procedure for
complex organic molecules and waste should be managed through a licensed hazardous
waste disposal company[7][8][9].

Emergency Procedures

Skin Contact:

Rapid and immediate skin decontamination is critical.

Remove all contaminated clothing immediately[4][2].

Wipe the affected area with a low-molecular-weight polyethylene glycol (PEG 300 or PEG
400) if available. If not, flush with copious amounts of water for at least 15 minutes[4][2].

Seek immediate medical attention[4].

Eye Contact:

o Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open[4].

e Remove contact lenses if present and easy to do so.

o Seek immediate medical attention[4].

Inhalation:

¢ Move the individual to fresh air[10].
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e If breathing is difficult, administer oxygen.
o Seek immediate medical attention.
Ingestion:

¢ Do not induce vomiting.

e Rinse the mouth with water.

o Seek immediate medical attention[5].

Experimental Workflow

The following diagram illustrates the workflow for the safe handling of 2-Carboxyphenol-d4.

Preparation (in Fume Hood)
Receiving and Storage [ -\IIDVOeTgIrD\::r’E | Experimentation | Decontamination and Waste Disposal

- Solution Preparation

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Carboxyphenol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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